3-(6-Chloro-1-oxo-2,3-dihydro-1H-inden-2-yl)propanoic acid

• CAS No.: 83419-64-1
• Molecular Formula: C12H11ClO3
• Molecular Weight: 238.66 g/mol
• IUPAC Name: 3-(5-chloro-3-oxo-1,2-dihydroinden-2-yl)propanoic acid
• InChI: InChI=1S/C12H11ClO3/c13-9-3-1-7-5-8(2-4-11(14)15)12(16)10(7)6-9/h1,3,6,8H,2,4-5H2,(H,14,15)
• InChI Key: ZXIWNXRMLONJAQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=C1C=CC(=C2)Cl)CCC(=O)O

Description

3-(6-Chloro-1-oxo-2,3-dihydro-1H-inden-2-yl)propanoic acid is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Twenty-two (22) grams of 3-pyrrolidino-5-chloroindene and 18 g of methyl acrylate were dissolved in 70 ml of dioxane, refluxed for 5 hours and freed of the solvent by distilling it off, to obtain a residue. The thus obtained residue was incorporated with 100 ml of acetic acid and 100 ml of hydrochloric acid and heated for 3 hours. After the end of the reaction, the resulting reaction mixture was freed of the solvent by distilling it off under a reduced pressure and incorporated with iced water to precipitate crystals. The crystals so precipitated were filtered off, washed with water, dried and then recrystallized from ethyl acetate to obtain 16 g of 6-chloro-1-oxo-2,3-dihydro-2-indene propionic acid in the colorless needle form.